Cas no 1894085-43-8 (4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid)

• Product Name: 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid
• CAS No: 1894085-43-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5719913
• PubChem ID: 117029338
• Update Time: 2025-11-01

4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1894085-43-8
• 4-[2-methoxyethyl(methyl)amino]cyclohexane-1-carboxylic acid
• F1907-8619
• AKOS026712938
• 4-((2-methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-[(2-methoxyethyl)methylamino]-
• 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H21NO3/c1-12(7-8-15-2)10-5-3-9(4-6-10)11(13)14/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key： HEYCXAJKOUEODD-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)N(C)CCOC)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 342.6±32.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Additional information on 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid

4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic Acid (CAS No. 1894085-43-8): An Overview of Its Structure, Properties, and Applications

4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid (CAS No. 1894085-43-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This compound is characterized by a cyclohexane ring substituted with a carboxylic acid group and a (2-methoxyethyl)(methyl)amino moiety, which imparts distinct chemical and biological properties.

The molecular formula of 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid is C₁₂H₂₃NO₃, and its molecular weight is approximately 233.32 g/mol. The compound's structure features a cyclohexane ring, which provides a rigid framework, and the presence of the carboxylic acid group makes it highly polar and capable of forming hydrogen bonds. The (2-methoxyethyl)(methyl)amino substituent adds additional complexity, contributing to the compound's solubility and reactivity.

In terms of physical properties, 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid is a white crystalline solid at room temperature. It has a melting point of around 150°C and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic and analytical applications.

The chemical reactivity of 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification, amide formation, and other nucleophilic acyl substitution reactions. The amino group can undergo acylation, alkylation, and other reactions typical of primary amines. These reactivities make the compound a valuable building block in organic synthesis.

In the context of medicinal chemistry, 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid has shown promise as a lead compound for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond enzyme inhibition, 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that the compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. These findings have sparked interest in further exploring the compound's therapeutic applications.

The synthesis of 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of cyclohexanecarboxylic acid with an appropriate amine derivative under controlled conditions. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

In addition to its potential therapeutic applications, 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid has been used as a model compound in various analytical studies. Its well-defined structure and predictable behavior make it an ideal candidate for testing new analytical methods and techniques. For example, researchers have employed nuclear magnetic resonance (NMR) spectroscopy to study the conformational dynamics of this compound in solution.

The environmental impact of 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid is another area of interest. Studies have shown that the compound is biodegradable under certain conditions, which is an important consideration for its use in pharmaceuticals and other industrial applications. However, further research is needed to fully understand its environmental fate and potential ecological effects.

In conclusion, 4-((2-Methoxyethyl)(methyl)amino)cyclohexane-1-carboxylic acid (CAS No. 1894085-43-8) is a versatile compound with unique structural features that make it valuable in both fundamental research and applied chemistry. Its potential as a lead compound for drug development, combined with its utility in analytical studies, highlights its significance in the scientific community. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of study for chemists and medicinal chemists alike.